Cas no 1396795-51-9 (N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}pyrazine-2-carboxamide)

• Product Name: N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}pyrazine-2-carboxamide
• CAS No: 1396795-51-9
• MF: C₁₆H₁₈N₄O₃
• MW: 314.339123249054
• CID: 5776747
• PubChem ID: 71786686
• Update Time: 2025-06-08

N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)pyrazine-2-carboxamide
• F6178-6460
• 1396795-51-9
• AKOS024535360
• VU0534495-1
• N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}pyrazine-2-carboxamide
• N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]pyrazine-2-carboxamide

• Inchi： 1S/C16H18N4O3/c21-15(14-10-17-4-5-18-14)19-9-12-1-6-20(7-2-12)16(22)13-3-8-23-11-13/h3-5,8,10-12H,1-2,6-7,9H2,(H,19,21)
• InChI Key： PGDZRICNZJXJJU-UHFFFAOYSA-N
• SMILES： O=C(C1=COC=C1)N1CCC(CNC(C2C=NC=CN=2)=O)CC1

Computed Properties

• Exact Mass: 314.13789045g/mol
• Monoisotopic Mass: 314.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 88.3Ų

Additional information on N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}pyrazine-2-carboxamide

Comprehensive Overview of N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}pyrazine-2-carboxamide (CAS No. 1396795-51-9)

In the rapidly evolving field of medicinal chemistry and drug discovery, N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}pyrazine-2-carboxamide (CAS No. 1396795-51-9) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a furan-3-carbonyl moiety with a piperidine core and a pyrazine-2-carboxamide group, making it a versatile candidate for various biomedical applications. Researchers and pharmaceutical developers are increasingly focusing on this compound due to its potential in targeting specific biological pathways, particularly in the context of inflammation and metabolic disorders.

The structural complexity of N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}pyrazine-2-carboxamide offers a rich platform for synthetic modifications, enabling the exploration of its pharmacological properties. The presence of the furan ring, a heterocyclic aromatic system, is known to contribute to the compound's bioavailability and metabolic stability. Meanwhile, the piperidine scaffold is a common motif in drug design, often associated with enhanced binding affinity to target proteins. The pyrazine-2-carboxamide moiety further augments the compound's potential by introducing hydrogen-bonding capabilities, which are crucial for molecular interactions in biological systems.

Recent studies have highlighted the growing demand for novel small molecules like N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}pyrazine-2-carboxamide in addressing unmet medical needs. For instance, the compound's potential role in modulating enzyme activity has sparked interest in its application for metabolic syndrome and related conditions. This aligns with current trends in precision medicine, where tailored therapeutic agents are sought to minimize side effects and improve efficacy. Additionally, the compound's structural features make it a promising candidate for further optimization in drug development pipelines.

From a synthetic chemistry perspective, the preparation of N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}pyrazine-2-carboxamide involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. The CAS No. 1396795-51-9 serves as a critical identifier for researchers sourcing this compound for experimental purposes. Its purity and stability under various conditions are essential considerations for laboratories aiming to incorporate it into their studies. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are typically employed to confirm its structural integrity.

The therapeutic potential of N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}pyrazine-2-carboxamide extends to its possible use in neurodegenerative diseases, given the increasing prevalence of conditions like Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier, a property often associated with piperidine-containing molecules, could make it a valuable tool in neuroscience research. Furthermore, its pyrazine component has been linked to antioxidant properties, which are highly relevant in the context of oxidative stress-related pathologies.

In the realm of computational drug design, N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}pyrazine-2-carboxamide has been the subject of molecular docking studies to predict its interactions with various protein targets. These in silico approaches are instrumental in accelerating the drug discovery process, reducing the need for extensive trial-and-error experimentation. The compound's furan-3-carbonyl group, in particular, has been identified as a key pharmacophore in these simulations, underscoring its importance in binding affinity and selectivity.

As the pharmaceutical industry continues to embrace green chemistry principles, the synthesis of N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}pyrazine-2-carboxamide is also being optimized to reduce environmental impact. Solvent-free reactions and catalytic methods are among the strategies being explored to enhance the sustainability of its production. This aligns with broader societal concerns about the ecological footprint of chemical manufacturing, making such innovations highly relevant to contemporary research agendas.

In summary, N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}pyrazine-2-carboxamide (CAS No. 1396795-51-9) represents a compelling example of how advanced organic chemistry can yield molecules with significant biomedical potential. Its multifaceted structure, combining furan, piperidine, and pyrazine elements, offers a wealth of opportunities for further exploration. Whether in the context of metabolic disorders, neurodegenerative diseases, or sustainable synthesis, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.